![molecular formula C18H20N4O3S B2991550 N-(furan-2-ylmethyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)pyridine-3-sulfonamide CAS No. 1798517-33-5](/img/structure/B2991550.png)
N-(furan-2-ylmethyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)pyridine-3-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(furan-2-ylmethyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)pyridine-3-sulfonamide is a useful research compound. Its molecular formula is C18H20N4O3S and its molecular weight is 372.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activity
Sulfonamide-based compounds have been synthesized and evaluated for their antimicrobial activities. For instance, Azab et al. (2013) synthesized novel heterocyclic compounds containing a sulfonamido moiety, demonstrating significant antibacterial properties against various bacterial strains, highlighting the potential of sulfonamides in developing new antibacterial agents (Azab, Youssef, & El‐Bordany, 2013). Similarly, El‐Sayed et al. (2017) reported on pyridines and pyridine-based sulfa-drugs as antimicrobial agents, further emphasizing the significance of sulfonamide derivatives in antimicrobial research (El‐Sayed, Moustafa, El-Torky, & El-Salam, 2017).
Biological Active Sulfonamide Hybrids
The development of sulfonamide hybrids has been a notable area of research, combining sulfonamide groups with various organic compounds to enhance biological activity. Ghomashi et al. (2022) reviewed recent advances in two-component sulfonamide hybrids, highlighting their antibacterial, anti-carbonic anhydrase, anti-obesity, and antitumor activities among others, showcasing the versatility of sulfonamide-based compounds in therapeutic applications (Ghomashi, Ghomashi, Aghaei, & Massah, 2022).
Carbonic Anhydrase Inhibition
Sulfonamide derivatives have been investigated for their carbonic anhydrase inhibitory properties, potentially applicable in treating conditions like glaucoma. For example, Ilies et al. (2000) reported on sulfonamides incorporating furan-, thiophene-, and pyrrole-carboxamido groups, which possess strong topical intraocular pressure lowering properties, indicating the potential of sulfonamide compounds in ophthalmic applications (Ilies, Supuran, Scozzafava, Casini, Mincione, Menabuoni, Cǎproiu, Maganu, & Banciu, 2000).
Corrosion Inhibition
Interestingly, sulfonamide compounds have also found applications outside of biomedicine, such as in corrosion inhibition. Sappani and Karthikeyan (2014) investigated 4-chloro-2-((furan-2-ylmethyl)amino)-5-sulfamoylbenzoic acid (FSM) and its derivatives as potential inhibitors for mild steel corrosion in sulfuric acid medium, illustrating the chemical versatility and application breadth of sulfonamide-based compounds (Sappani & Karthikeyan, 2014).
Properties
IUPAC Name |
N-(furan-2-ylmethyl)-N-[(1-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]pyridine-3-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O3S/c1-21-18-8-2-7-16(18)17(20-21)13-22(12-14-5-4-10-25-14)26(23,24)15-6-3-9-19-11-15/h3-6,9-11H,2,7-8,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBMYHMFIBZCKKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(CCC2)C(=N1)CN(CC3=CC=CO3)S(=O)(=O)C4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.